![molecular formula C18H21BFNO3 B6263443 4-{[4-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl}pyridine CAS No. 2246773-68-0](/img/no-structure.png)
4-{[4-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl}pyridine
Description
“4-{[4-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl}pyridine” is a chemical compound that is a derivative of boric acid . It is a significant reaction intermediate in organic synthesis reactions . It has many applications in carbon-carbon coupling and carbon heterocoupling reactions . Due to its unique structure, it has good biological activity and pharmacological effects .
Synthesis Analysis
The compound is obtained by a two-step substitution reaction . The structure of the compound is verified by FTIR, 1H and 13C NMR, and MS .Molecular Structure Analysis
The single crystal structure of the compound is gauged by X-ray diffraction and subjected to crystallographic and conformational analyses . Density functional theory (DFT) is applied to further calculate the molecular structure and compare it with X-ray values . The result of the conformational analysis shows that the molecular structure optimized by DFT is identical with the single crystal structure determined by single crystal X-ray diffraction .Chemical Reactions Analysis
In addition to its synthesis, DFT is used to further study the molecular electrostatic potential and frontier molecular orbitals of the compound, revealing the molecular structure characteristics, conformation, and some special physical and chemical properties of the compound .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 318.2 . The compound is stable under normal conditions .Safety and Hazards
Future Directions
The compound has been widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment . It is also one of the important nucleophiles in the Suzuki reaction and has a wide range of applications . Fluorine-containing compounds are also widely used in medicine . The strong electronegativity of fluorine atoms enhances the affinity to carbon, therefore, fluorine-containing drugs have the advantages of a high biological activity, strong stability and drug resistance . These properties suggest that the compound and its derivatives have a promising future in medical and chemical applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-bromomethylpyridine with 4-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol in the presence of a palladium catalyst. The resulting intermediate is then treated with sodium hydroxide to form the final product.", "Starting Materials": [ "4-bromomethylpyridine", "4-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol", "palladium catalyst", "sodium hydroxide" ], "Reaction": [ "Step 1: 4-bromomethylpyridine is reacted with 4-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol in the presence of a palladium catalyst and a base such as potassium carbonate or cesium carbonate.", "Step 2: The resulting intermediate is then treated with sodium hydroxide to form the final product, 4-{[4-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl}pyridine." ] } | |
CAS RN |
2246773-68-0 |
Product Name |
4-{[4-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl}pyridine |
Molecular Formula |
C18H21BFNO3 |
Molecular Weight |
329.2 |
Purity |
95 |
Origin of Product |
United States |
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